7-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-(4-methoxybenzyl)quinazoline-2,4(1H,3H)-dione

• Molecular Formula: C26H22N4O4
• Molecular Weight: 454.5 g/mol
• IUPAC Name: 7-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-3-[(4-methoxyphenyl)methyl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C26H22N4O4/c1-3-16-4-8-18(9-5-16)23-28-24(34-29-23)19-10-13-21-22(14-19)27-26(32)30(25(21)31)15-17-6-11-20(33-2)12-7-17/h4-14H,3,15H2,1-2H3,(H,27,32)
• InChI Key: ZIASJZKNWIRXSE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NOC(=N2)C3=CC4=C(C=C3)C(=O)N(C(=O)N4)CC5=CC=C(C=C5)OC

Description

This compound is a quinazoline-2,4-dione derivative functionalized with a 1,2,4-oxadiazole moiety at the 7-position and a 4-methoxybenzyl group at the 3-position. The quinazoline-dione core is a privileged scaffold in medicinal chemistry due to its versatility in binding to biological targets, such as kinases and phosphodiesterases . The 1,2,4-oxadiazole ring enhances metabolic stability and bioavailability, while the 4-ethylphenyl and 4-methoxybenzyl substituents likely influence lipophilicity and target affinity . Synthetic routes for analogous compounds typically involve cyclocondensation of amidoximes with activated carboxylic acid derivatives or nucleophilic substitution reactions, as seen in related oxadiazole-quinazoline hybrids .

Biological Activity

The compound 7-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-(4-methoxybenzyl)quinazoline-2,4(1H,3H)-dione is a derivative of quinazoline that has garnered attention for its potential biological activities. This article delves into its biological activity, including antimicrobial, anticancer, and other pharmacological properties, supported by data tables and relevant research findings.

Chemical Structure

The molecular formula of the compound is $C_{22}H_{19}N_{5}O_{3}$, and its IUPAC name is 7-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-(4-methoxybenzyl)quinazoline-2,4(1H,3H)-dione . The structure features multiple functional groups that contribute to its biological activity.

Molecular Weight and Characteristics

Property	Value
Molecular Weight	429.44 g/mol
Density	N/A
Boiling Point	N/A
Melting Point	N/A

Antimicrobial Activity

Research has indicated that quinazoline derivatives exhibit significant antimicrobial properties. A study highlighted the synthesis of various quinazoline derivatives and their evaluation against Gram-positive and Gram-negative bacteria. Among the tested compounds, those with oxadiazole rings showed enhanced activity.

Case Study: Antimicrobial Testing

In a study evaluating antimicrobial activities using the Agar well diffusion method:

• Compound 13 demonstrated an inhibition zone of 9 mm against Staphylococcus aureus.
• Compound 15 exhibited moderate activity with inhibition zones ranging from 10 to 12 mm against Escherichia coli and Candida albicans strains.

These results suggest that the incorporation of oxadiazole moieties significantly enhances the antimicrobial efficacy of quinazoline derivatives .

Anticancer Activity

The compound's potential as an anticancer agent has also been explored. A recent study on quinazoline derivatives revealed their ability to inhibit cell proliferation in various cancer cell lines.

Case Study: Anticancer Efficacy

• Compounds derived from quinazoline frameworks showed GI50 values ranging from 1.20 to 1.80 µM , indicating potent antiproliferative effects.
• Notably, compound 18 exhibited a GI50 value comparable to Doxorubicin, a standard chemotherapy drug, demonstrating its potential as an effective anticancer agent .

Other Pharmacological Activities

Quinazoline derivatives have been reported to possess various other biological activities:

• Anti-inflammatory
• Antioxidant
• Anticonvulsant
• Phosphodiesterase (PDE) inhibition

These diverse activities suggest a broad therapeutic potential for compounds like 7-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-(4-methoxybenzyl)quinazoline-2,4(1H,3H)-dione in medicinal chemistry .

The mechanism of action for these compounds typically involves interaction with specific biological targets such as enzymes or receptors. The presence of heterocyclic rings facilitates binding through hydrogen bonding and hydrophobic interactions. This modulation can lead to therapeutic effects in various disease pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural uniqueness lies in its combination of a quinazoline-dione core with a 1,2,4-oxadiazole-aryl system. Below is a comparative analysis with key analogues:

Compound	Core Structure	Key Substituents	Reported Activity	Reference
7-(3-(4-Ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-(4-methoxybenzyl)quinazoline-2,4(1H,3H)-dione	Quinazoline-2,4-dione	4-Ethylphenyl (oxadiazole), 4-methoxybenzyl	Not explicitly reported (structural focus)	—
(Substituted-phenyl-1,2,4-oxadiazol-5-yl)methyl-2-(3-oxo-2,3-dihydro-4H-benzo[b][1,4]oxazin-4-yl)acetate	Benzoxazine-acetate	Varied aryl groups on oxadiazole	Cytotoxicity (cell line-dependent)
2,5-Diaryl-4-benzyl-1,3-oxazoles	1,3-Oxazole	4-Chlorophenylsulfonyl, benzyl	Cytotoxic (IC₅₀: 5–20 μM in HeLa)
3-[5-Substituted phenyl-1,3,4-thiadiazole-2-yl]-2-styryl quinazoline-4(3H)-ones	Quinazoline-4-one	Thiadiazole, styryl	Antimicrobial (MIC: 2–8 μg/mL)
8-[(3-Phenyl-1,2,4-oxadiazol-5-yl)methoxy]quinoline	Quinoline	Phenyl-oxadiazole	Antiparasitic (in vitro)

Key Observations

• Quinazoline vs.
• Oxadiazole vs. Thiadiazole/1,3-Oxazole : The 1,2,4-oxadiazole ring confers greater metabolic stability compared to thiadiazoles, which may oxidize more readily. However, 1,3-oxazoles (e.g., compound ) exhibit higher synthetic yields due to milder cyclization conditions .